Cas no 121348-58-1 (Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI))

Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI) structure

121348-58-1 structure

Product Name:Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI)

CAS No:121348-58-1

Molecular Formula:C₆H₉N₃

Molecular Weight:123.15576

CID:104748

PubChem ID:379672

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Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI) Properties

Names and Identifiers

- Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI)
- Cyanamide, (1-methyl-2-pyrrolidinylidene)- (9CI)
- 121348-58-1
- NCI60_022243
- CHEMBL1996371
- DTXSID301267799
- (1-methylpyrrolidin-2-ylidene)cyanamide
- Cyanamide, (1-methyl-2-pyrrolidinylidene)-
- (Z)-(1-methylpyrrolidin-2-ylidene)cyanamide
- 1-Methyl-2-pyrrolidinylidenecyanamide
- NSC664551
- NSC-664551
- +Expand
- InChIKey： JLOFNSGMKXFDDU-VURMDHGXSA-N
- Inchi： InChI=1S/C6H9N3/c1-9-4-2-3-6(9)8-5-7/h2-4H2,1H3/b8-6-
- SMILES： N#C/N=C1/CCCN/1C

Computed Properties

Exact Mass: 123.07977
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 123.08
Heavy Atom Count: 9
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 39.4Å²

Experimental Properties

PSA: 39.39

Cyanamide,(1-methyl-2-pyrrolidinylidene)- (9CI) Related Literature

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Phonpimon Wongmahasirikun Dalton Trans., 2020,49, 8460-8471
2. Syntheses and Antibacterial Activities of Tizoxanide, an N-(Nitrothiazolyl)salicylamide, and its O-Aryl Glucuronide

J. Chem. Res. (S), 1999, 44-45
3. Adsorption-based membranes for air separation using transition metal oxides†

Asmita Jana,David S. Bergsman,Jeffrey C. Grossman Nanoscale Adv., 2021,3, 4502-4512
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7. Photo-responsive bio-inspired adhesives: facile control of adhesion strength via a photocleavable crosslinker†

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8. Molecular salts of propranolol with dicarboxylic acids: diversity of stoichiometry, supramolecular structures and physicochemical properties†

M. Jure,A. Yanichev,S. Belyakov CrystEngComm, 2015,17, 9023-9028
9. The electronic structure of FeV-cofactor in vanadium-dependent nitrogenase†

Zhi-Yong Yang,Emilio Jimenez-Vicente,Hayden Kallas,Dmitriy A. Lukoyanov,Hao Yang,Julia S. Martin del Campo,Dennis R. Dean,Brian M. Hoffman,Lance C. Seefeldt Chem. Sci., 2021,12, 6913-6922
10. Catalytic asymmetric synthesis of 5-membered alicyclic α-quaternary β-amino acids via [3 + 2]-photocycloaddition of α-substituted acrylates†

Yuto Kimura,Daisuke Uraguchi,Takashi Ooi Org. Biomol. Chem., 2021,19, 1744-1747

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